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Compound of Interest

Compound Name: Dibromo(difluoro)silane

Cat. No.: B15485389 Get Quote

An In-depth Technical Guide to
Dibromo(difluoro)silane
For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibromo(difluoro)silane (Br₂F₂Si) is a halogenated silane of interest in synthetic chemistry.

This document provides a comprehensive overview of its known physical and chemical

properties, drawing from available literature. While experimental data for some physical

properties are not readily available, this guide consolidates the existing knowledge to serve as

a valuable resource.

Chemical and Physical Properties
Dibromo(difluoro)silane is a tetra-substituted silane with two bromine and two fluorine atoms

covalently bonded to a central silicon atom.

Physical Properties
Quantitative experimental data for several key physical properties of dibromo(difluoro)silane,

such as its boiling point, melting point, and density, are not readily available in the reviewed

scientific literature. The data presented below is based on computed values and information for

analogous compounds, and should be interpreted with caution.
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Property Value Source/Comment

Molecular Formula Br₂F₂Si PubChem[1]

Molecular Weight 225.89 g/mol Computed by PubChem[1]

Physical State

Not definitively reported; likely

a liquid or low-melting solid at

STP.

Inferred from related

compounds.

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Spectroscopic Data
While specific spectra for dibromo(difluoro)silane are not widely published, the following

spectroscopic techniques are crucial for its characterization.

Technique Expected Features

²⁹Si NMR

A single resonance is expected, with its

chemical shift influenced by the electronegative

bromine and fluorine substituents. The signal

will be split into a triplet due to coupling with the

two fluorine atoms.

¹⁹F NMR A single resonance is expected.

Infrared (IR) Spectroscopy

Characteristic absorption bands for Si-F and Si-

Br stretching and bending vibrations would be

expected.

Raman Spectroscopy

Complementary to IR spectroscopy, Raman

would also show characteristic bands for Si-F

and Si-Br vibrations.

Chemical Properties and Reactivity
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Dibromo(difluoro)silane is a reactive compound, susceptible to hydrolysis and serving as a

precursor in various chemical syntheses.

Stability and Handling
Stability: It is reported to be stable under recommended storage conditions.[2]

Handling: Due to its reactivity, particularly with moisture, it should be handled in a dry, well-

ventilated area.[2] Standard personal protective equipment, including safety glasses and

gloves, should be worn.[2]

Reactivity
Hydrolysis: Like other halosilanes, dibromo(difluoro)silane is expected to be sensitive to

moisture, hydrolyzing to form silicon dioxide and the corresponding hydrohalic acids (HBr

and HF).

Synthesis of other Silanes: It can be used as a reactant to produce other functionalized

silanes. For instance, it reacts with trimethylstannane (Me₃SnH) to yield

bromo(difluoro)silane (SiF₂HBr).[3]

Synthesis
Two primary methods for the synthesis of dibromo(difluoro)silane have been reported in the

literature.

Halogen Exchange Reaction
This method involves the reaction of silicon tetrabromide (SiBr₄) with antimony trifluoride

(SbF₃).

Reaction: 3SiBr₄ + 2SbF₃ → 3SiBr₂F₂ + 2SbBr₃[4]

Reaction with Magnesium
Dibromo(difluoro)silane can react with magnesium to produce difluorosilylene (SiF₂), a highly

reactive intermediate.

Reaction: SiBr₂F₂ + Mg → SiF₂ + MgBr₂[4]
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Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and purification of

dibromo(difluoro)silane are not extensively documented in readily accessible literature.

However, a general procedure for the halogen exchange reaction can be inferred.

General Synthesis via Halogen Exchange (Illustrative)
Reaction Setup: A reaction vessel equipped with a reflux condenser and a dropping funnel is

charged with silicon tetrabromide. The apparatus should be flame-dried and maintained

under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.

Addition of Reagent: Antimony trifluoride is added portion-wise or as a solution in a suitable

anhydrous solvent.

Reaction Conditions: The reaction mixture is typically heated to facilitate the halogen

exchange. The reaction temperature and duration would need to be optimized.

Product Isolation: The product, dibromo(difluoro)silane, would be isolated from the

reaction mixture by fractional distillation. The significant difference in boiling points between

the various halosilanes and antimony tribromide should allow for effective separation.

Purification and Characterization: The purity of the isolated dibromo(difluoro)silane would

be assessed using techniques such as gas chromatography and confirmed by spectroscopic

methods (NMR, IR).

Visualizations
Synthesis of Dibromo(difluoro)silane
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Synthesis of Dibromo(difluoro)silane

Silicon Tetrabromide (SiBr₄)

Dibromo(difluoro)silane (SiBr₂F₂)

Halogen Exchange

Antimony Trifluoride (SbF₃)

Antimony Tribromide (SbBr₃)

Click to download full resolution via product page

Caption: Halogen exchange synthesis of dibromo(difluoro)silane.

Characterization Workflow
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Characterization Workflow for Dibromo(difluoro)silane

Synthesized Product

Gas Chromatography-Mass Spectrometry (GC-MS) NMR Spectroscopy (²⁹Si, ¹⁹F) Vibrational Spectroscopy (IR, Raman)

Assess Purity Confirm Structure

Pure, Characterized Dibromo(difluoro)silane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15485389#physical-and-chemical-properties-of-
dibromo-difluoro-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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